Cas no 18277-57-1 (3-Buten-2-one,4-(1-aziridinyl)-)

• Product Name: 3-Buten-2-one,4-(1-aziridinyl)-
• CAS No: 18277-57-1
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 122899
• PubChem ID: 5363709
• Update Time: 2025-04-18

3-Buten-2-one,4-(1-aziridinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-(1-aziridinyl)-
• 3-Buten-2-one, 4-(1-aziridinyl)- (8CI,9CI)
• 4-(1-Aziridinyl)-3-buten-2-one
• 18277-57-1
• (3E)-4-(1-Aziridinyl)-3-buten-2-one #
• HSUGRBKJYWUFFK-NSCUHMNNSA-N
• 3-Buten-2-one, 4-(1-aziridinyl)-
• 3-Buten-2-one,4-(1-aziridinyl)-(8ci,9ci)

• Inchi： 1S/C6H9NO/c1-6(8)2-3-7-4-5-7/h2-3H,4-5H2,1H3/b3-2+
• InChI Key： HSUGRBKJYWUFFK-NSCUHMNNSA-N
• SMILES： O=C(C)/C=C/N1CC1

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 20.1Ų

Experimental Properties

• PSA: 20.08